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Compound of Interest

Compound Name: 3,5-Difluorobenzyl alcohol

Cat. No.: B1332098 Get Quote

An In-depth Technical Guide to the Health and Safety of 3,5-Difluorobenzyl Alcohol

This guide provides comprehensive health and safety information for 3,5-Difluorobenzyl
alcohol, intended for researchers, scientists, and professionals in drug development. The

information is compiled from safety data sheets and established testing guidelines.
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Property Value

Chemical Name 3,5-Difluorobenzyl alcohol

Synonyms (3,5-difluorophenyl)methanol

CAS Number 79538-20-8

Molecular Formula C₇H₆F₂O

Molecular Weight 144.12 g/mol

Appearance
Colorless to light yellow or light orange clear

liquid

Boiling Point 97 - 99 °C at 9 mmHg

Density 1.272 g/mL at 25 °C

Flash Point 94 °C

Refractive Index 1.49

Hazard Identification and Classification
3,5-Difluorobenzyl alcohol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its irritant properties.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1]

Signal Word: Warning

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1332098?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Immediate medical attention is recommended in case of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[2][3] If skin

irritation occurs, get medical advice/attention.[2]

Take off contaminated clothing and wash it

before reuse.[2]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[2][3] Call a

POISON CENTER or doctor/physician if you

feel unwell.[2] If not breathing, give artificial

respiration.[3]

Ingestion

Do NOT induce vomiting.[3] Clean mouth with

water and drink afterwards plenty of water. Get

medical attention if symptoms occur.

Handling, Storage, and Personal Protection
Proper handling and storage procedures are crucial to minimize risk.
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Aspect Recommendation

Handling

Wash hands thoroughly after handling.[2] Wear

protective gloves, protective clothing, eye

protection, and face protection.[2] Avoid

breathing dust, fume, gas, mist, vapors, or

spray.[2] Use only outdoors or in a well-

ventilated area.[2] Ensure that eyewash stations

and safety showers are close to the workstation

location.[3]

Storage

Store in a well-ventilated place.[2] Keep

container tightly closed.[2] Store locked up.[2]

Keep containers tightly closed in a dry, cool

place. Store under an inert atmosphere.[3]

Incompatible Materials Strong oxidizing agents.[2]

Personal Protective Equipment

Eye/Face Protection: Wear appropriate

protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[3] Skin and Body

Protection: Wear appropriate protective gloves

and clothing to prevent skin exposure.

Respiratory Protection: Follow the OSHA

respirator regulations found in 29 CFR 1910.134

or European Standard EN 149. Use a

NIOSH/MSHA or European Standard EN 149

approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.

Stability and Reactivity
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Parameter Information

Reactivity None known, based on information available.[2]

Chemical Stability Air sensitive.[2] Stable under normal conditions.

Conditions to Avoid
Incompatible products, excess heat, exposure to

air.[2]

Incompatible Materials Strong oxidizing agents.[2]

Hazardous Decomposition Products
Carbon monoxide (CO), Carbon dioxide (CO₂),

Gaseous hydrogen fluoride (HF).[2]

Hazardous Polymerization Hazardous polymerization does not occur.[2]

Experimental Protocols for Hazard Assessment
While specific toxicological studies for 3,5-Difluorobenzyl alcohol are not publicly available,

the following are detailed methodologies based on OECD guidelines for assessing skin and

eye irritation, which are the primary hazards identified.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)
This test evaluates the potential of a substance to cause skin irritation by measuring its

cytotoxic effect on a reconstructed human epidermis model.

Methodology:

Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated for

approximately 60 minutes at 37°C and 5% CO₂.

Test Substance Application:

For liquids like 3,5-Difluorobenzyl alcohol, a defined volume (e.g., 30 µL) is applied

topically to the tissue surface.
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A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5%

sodium dodecyl sulfate) are run in parallel.

Exposure and Incubation: The tissues are exposed to the test substance for a fixed period

(e.g., 60 minutes) at 37°C and 5% CO₂.

Rinsing and Post-Incubation: The test substance is thoroughly rinsed from the tissue surface.

The tissues are then transferred to fresh culture medium and incubated for a post-exposure

period (e.g., 42 hours) to allow for recovery or manifestation of cytotoxic effects.

Viability Assessment (MTT Assay):

Tissues are incubated with MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) for approximately 3 hours.

Viable cells reduce the yellow MTT to a blue formazan salt.

The formazan is extracted from the tissues using a solvent (e.g., isopropanol).

The optical density of the extracted formazan is measured using a spectrophotometer.

Data Interpretation:

The percentage of viable cells in the test tissues is calculated relative to the negative

control.

A substance is classified as a skin irritant (Category 2) if the mean tissue viability is

reduced to ≤ 50%.[4]

Acute Eye Irritation/Corrosion Test (OECD 405)
This in vivo test assesses the potential of a substance to cause eye irritation or damage. It is

typically conducted when in vitro data is insufficient.

Methodology:

Animal Selection and Preparation: Healthy, young adult albino rabbits are used. The eyes of

the animals are examined to ensure they are free from defects.
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Test Substance Administration:

A single dose of the test substance (e.g., 0.1 mL for liquids) is instilled into the conjunctival

sac of one eye of the animal.[2]

The eyelids are gently held together for about one second to prevent loss of the

substance.[2]

The other eye remains untreated and serves as a control.[2]

Observation:

The eyes are examined at 1, 24, 48, and 72 hours after instillation.

Ocular reactions are scored for the cornea (opacity), iris, and conjunctiva (redness,

swelling, discharge) according to a standardized scoring system (e.g., Draize scale).

Data Interpretation:

The severity and reversibility of the ocular lesions are evaluated.

The substance is classified based on the persistence and severity of the observed effects.

A substance causing effects that are fully reversible within 21 days is classified as an eye

irritant (Category 2A).

Visualizations
The following diagrams illustrate the logical workflows for the experimental protocols described

above.
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Preparation Exposure Post-Exposure Assessment Data Analysis

Result

Start Prepare RhE Tissues Apply 3,5-Difluorobenzyl Alcohol
(and Controls) Incubate (e.g., 60 min) Rinse Tissues Post-Exposure Incubation

(e.g., 42 hours) Perform MTT Viability Assay Measure Optical Density Calculate % Viability Viability <= 50%?

Classify as Irritant
(Category 2)Yes

Classify as Non-Irritant

No

Click to download full resolution via product page

Caption: Workflow for In Vitro Skin Irritation Testing (OECD 439).
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Result

Start Select Healthy
Albino Rabbits

Instill 3,5-Difluorobenzyl Alcohol
into Conjunctival Sac

Examine Eyes at
1, 24, 48, 72 hours

Score Ocular Lesions
(Cornea, Iris, Conjunctiva)
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Caption: Workflow for In Vivo Acute Eye Irritation Testing (OECD 405).

Toxicological and Ecological Information
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Acute Toxicity: The toxicological properties of 3,5-Difluorobenzyl alcohol have not been

fully investigated.[2]

Ecotoxicity: Information on the ecotoxicity, persistence and degradability, and

bioaccumulation of this compound is not available.[2] It is advised not to empty it into drains.

[2]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[2] Disposal should be in accordance with federal, state, and local

environmental regulations. Dispose of contents/container to an approved waste disposal plant.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,5-Difluorobenzyl alcohol | C7H6F2O | CID 522721 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

3. fishersci.com [fishersci.com]

4. iivs.org [iivs.org]

To cite this document: BenchChem. [Health and safety information for 3,5-Difluorobenzyl
alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332098#health-and-safety-information-for-3-5-
difluorobenzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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